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Compound of Interest

Compound Name: 3-Ethoxy-3-oxopropylzinc bromide

CAS No.: 193065-68-8

Cat. No.: B1143008

Get Quote

Organozinc compounds, such as 3-Ethoxy-3-oxopropylzinc bromide, are indispensable tools

in carbon-carbon bond formation.[1][2] Their moderate reactivity, compared to more aggressive

organometallic reagents like Grignards or organolithiums, offers a unique chemoselectivity

profile, making them compatible with a wider range of functional groups.[2][3] 3-Ethoxy-3-
oxopropylzinc bromide is specifically utilized for the introduction of an ethyl propanoate

moiety, finding applications in the synthesis of γ-keto esters, sulfones, and 1,1-disubstituted

alkenes via Negishi cross-coupling reactions.[4]

The utility of this reagent stems from its nature as a Reformatsky enolate.[3][5] The carbon-zinc

bond is sufficiently nucleophilic to add to carbonyls and other electrophilic centers, while the

presence of the ester functionality makes it a valuable building block in complex molecule

synthesis.[5] However, this reactivity also brings inherent hazards. Organozinc reagents are

sensitive to both air and moisture, and their handling requires specific precautions to prevent

decomposition and ensure user safety.[6][7] This guide will delineate these hazards and

provide robust protocols for safe manipulation.

Physicochemical and Hazard Profile
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A thorough understanding of the reagent's properties is foundational to its safe use. 3-Ethoxy-
3-oxopropylzinc bromide is almost exclusively supplied as a 0.5 M solution in tetrahydrofuran

(THF), which significantly influences its hazard profile.

Physicochemical Data
Property Value Source

Chemical Name
3-Ethoxy-3-oxopropylzinc

bromide
[8]

Synonyms

(2-Ethoxycarbonylethyl)zinc

bromide, (3-Ethoxy-3-

oxopropyl)zinc(II)bromide

CAS Number 193065-68-8 [9][10]

Molecular Formula C₅H₉BrO₂Zn [9]

Molecular Weight 246.42 g/mol [11]

Appearance Solution in THF [8]

Concentration 0.5 M in THF [9]

Density 0.972 g/mL at 25 °C

Storage Temperature 2-8°C

GHS Hazard Identification
The following GHS classifications are primarily dictated by the solvent, THF, but also reflect the

reactivity of the organozinc compound.
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Pictogram GHS Classification Hazard Statement (H-code)

🔥
Flammable Liquids (Category

2)

H225: Highly flammable liquid

and vapor

corrosive
Skin Corrosion/Irritation

(Category 1B)

H314: Causes severe skin

burns and eye damage

❤️ Carcinogenicity (Category 2)
H351: Suspected of causing

cancer

❗
Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

❗
Specific Target Organ Toxicity -

Single Exposure (Category 3)

H335: May cause respiratory

irritation

Sources:[11]

Supplemental Hazard Information:

EUH019: May form explosive peroxides.[11] This is a critical hazard associated with the THF

solvent.

The Causality of Safety: Engineering and Personal
Protective Controls
The hazards associated with 3-Ethoxy-3-oxopropylzinc bromide solution are multifaceted,

arising from the flammability and peroxide-forming potential of THF, and the reactivity and

corrosivity of the organozinc species. Safe handling protocols are therefore designed to

mitigate these risks in a multi-layered approach.

Engineering Controls: The First Line of Defense
The primary directive is to prevent contact with air and moisture, which can lead to both

reagent degradation and potentially exothermic reactions.

Inert Atmosphere: All manipulations must be conducted under an inert atmosphere (e.g.,

nitrogen or argon). This is non-negotiable. The use of a Schlenk line or a glovebox is
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mandatory. The rationale is to exclude oxygen and water, which can quench the reagent and,

in the case of oxygen, potentially initiate radical side reactions.

Ventilation: A certified chemical fume hood is required to manage the highly flammable and

volatile nature of THF.[8] The fume hood ensures that any vapors are safely exhausted and

do not accumulate to flammable concentrations.

Personal Protective Equipment (PPE): The Last Barrier
Appropriate PPE is crucial to prevent personal exposure.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A

face shield should be worn over safety glasses when handling larger quantities or during

procedures with a higher risk of splashing.

Hand Protection: Chemical-resistant gloves are mandatory. Given that the reagent is in a

THF solution, gloves must be chosen carefully. Butyl rubber or laminate gloves are

recommended over nitrile, which can be degraded by THF. Always check the glove

manufacturer's compatibility chart.

Skin and Body Protection: A flame-retardant lab coat is essential.[12] In the event of a fire,

standard cotton or polyester lab coats can ignite and melt, causing severe burns.

Respiratory Protection: Generally not required if work is conducted in a properly functioning

fume hood. However, in the case of a large spill or ventilation failure, a self-contained

breathing apparatus would be necessary for emergency responders.[12]

Experimental Protocols: From Benchtop to
Quenching
The following protocols are designed to be self-validating systems, incorporating safety checks

and best practices at each stage.

Workflow for a Typical Reaction Setup
This workflow outlines the safe transfer and addition of the reagent to a reaction mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.echemi.com/sds/3-ethoxy-3-oxopropylzinc-bromide-pd180914137509.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/234788
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/234788
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Reagent Transfer

Reaction

Assemble and dry glassware
(oven or flame-drying)

Place under inert atmosphere
(N2 or Ar)

Add solvent and other
reagents to the reaction flask

Add reagent dropwise to the
reaction mixture at the

appropriate temperature

Equilibrate reagent bottle
to room temperature

Transfer reagent via
syringe or cannula

Ensure positive inert
gas pressure

Maintain at all times

Monitor reaction progress
(TLC, LC-MS, etc.)
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Spill Occurs

Evacuate immediate area Alert colleagues and lab supervisor

If large or unmanageable,
activate fire alarm and call emergency services If small and manageable:

Wear appropriate PPE
(FR lab coat, face shield, chemical gloves)

Cover spill with absorbent,
non-combustible material
(e.g., sand, vermiculite)

Collect absorbed material into a
sealable container for hazardous waste

Clean the area with a suitable solvent
(e.g., isopropanol), followed by soap and water

Click to download full resolution via product page

Caption: Spill response workflow for 3-Ethoxy-3-oxopropylzinc bromide solution.

Key Actions:

Personal Safety First: Evacuate personnel to a safe area, especially if the spill is large. [8]2.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment. [13]3. Containment: For small spills, cover with a non-combustible absorbent

material like sand or vermiculite. Do not use paper towels or other combustible materials.
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Collection: Carefully scoop the absorbed material into a designated, labeled container for

hazardous waste.

Decontamination: Clean the spill area thoroughly.

Quenching and Disposal
Unused or residual organozinc reagents must be safely quenched before disposal. This is a

hazardous procedure that can be highly exothermic if not done correctly.

Step-by-Step Quenching Protocol:

Dilution: Dilute the organozinc solution with an inert, high-boiling point solvent (e.g., toluene

or heptane) in a reaction flask under an inert atmosphere. This helps to dissipate the heat

generated during quenching.

Cooling: Place the flask in an ice/water bath to manage the temperature.

Slow Addition of Quenching Agent: Slowly and dropwise, add a less reactive proton source,

such as isopropanol.

Transition to a More Reactive Quenching Agent: Once the initial exothermic reaction has

subsided, slowly add ethanol, followed by methanol.

Final Quench: Finally, very slowly add water to ensure all reactive material is consumed.

Disposal: The resulting aqueous and organic layers should be separated and disposed of as

hazardous waste according to institutional and local regulations.

Storage and Stability
Proper storage is paramount to maintaining the reagent's efficacy and ensuring safety.

Storage Conditions: Store the reagent at 2-8°C in a tightly sealed container under an inert

atmosphere. * Peroxide Formation: As the reagent is in THF, it is susceptible to peroxide

formation upon exposure to air. It is advisable to test for peroxides periodically, especially if

the container has been opened multiple times.
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Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and alcohols. [13]

Conclusion
3-Ethoxy-3-oxopropylzinc bromide is a powerful reagent for synthetic chemists. Its effective

use is predicated on a deep respect for its inherent reactivity and the associated hazards of its

THF solvent. By adhering to the principles of inert atmosphere techniques, utilizing appropriate

engineering controls and PPE, and following robust protocols for handling, quenching, and

disposal, researchers can safely unlock the synthetic potential of this valuable compound. This

guide serves as a foundational document; always consult your institution's specific safety

protocols and the most recent Safety Data Sheet from your supplier before commencing work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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